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Compound of Interest

1,5-Anhydro-1-phenethylsorbitol
Compound Name:
tetraacetate

CAS No.: 114421-40-8

Cat. No.: B568646

Get Quote

\ J

Synthesis, Structural Properties, and
Pharmacological Relevance[1]
Chemical Identity & Structural Logic

The compound is a derivative of 1,5-anhydro-D-glucitol (often historically referred to as 1,5-
anhydro-D-sorbitol).[1] The "phenethyl" designation indicates a 2-phenylethyl group attached at
the C1 position (the pseudo-anomeric center), and "tetraacetate" confirms that the four
hydroxyl groups at C2, C3, C4, and C6 are protected as acetate esters.[1]
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Property Specification

Common Name Phenethylsorbitol Tetraacetate

1,5-Anhydro-1-C-(2-phenylethyl)-2,3,4,6-tetra-

IUPAC Name
O-acetyl-D-glucitol
CAS Registry 114421-40-8
Molecular Formula C26H3409
Molecular Weight ~490.54 g/mol
Core Scaffold C-Glucoside (Pyranose form)
Key Feature Hydrolytically stable C-C anomeric bond

Synthesis & Reaction Mechanism

The synthesis of phenethylsorbitol tetraacetate typically follows the Gluconolactone Addition-
Reduction Protocol.[1] This method is preferred over radical allylation for generating saturated
alkyl appendages like the phenethyl group.[1]

Experimental Protocol: C-Glycosylation via Lactone Addition

Note: This protocol synthesizes the core scaffold.[1] Standard deprotection/reprotection steps
are assumed.

Reagents:

2,3,4,6-Tetra-O-benzyl-D-glucono-1,5-lactone (Starting Material)[1]

Phenethylmagnesium bromide (Grignard Reagent)[1]

Triethylsilane (Et3SiH) & Boron trifluoride diethyl etherate (BF3[1]-OEtz2)

Acetic Anhydride (Acz0) / Pyridine[1]

Step-by-Step Methodology:

¢ Nucleophilic Addition:
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o Dissolve 2,3,4,6-tetra-O-benzyl-D-glucono-1,5-lactone in anhydrous THF under N2
atmosphere at -78°C.

o Slowly add Phenethylmagnesium bromide (1.2 equiv).[1] The Grignard reagent attacks the
carbonyl carbon (C1), forming the lactol (hemiketal).[1]

o Mechanism:[1] This establishes the carbon framework but leaves a tertiary alcohol at C1.

[1]

» Stereoselective Reduction (The Kishi Reduction):

o Treat the crude lactol with EtsSiH (3 equiv) and BF3[1]-OEtz (2 equiv) in CH2Clz at -40°C.
[1]

o Causality: The Lewis acid (BF3) promotes the formation of an oxocarbenium ion
intermediate.[1] The silane (Et3SiH) delivers a hydride from the thermodynamically favored
axial face, resulting in the 3-C-glucoside (equatorial phenethyl group) as the major
product.[1]

e Global Deprotection & Acetylation:
o Perform hydrogenolysis (H2/Pd-C) to remove benzyl groups.[1]

o React the resulting free polyol with Ac20 and Pyridine to yield the final Phenethylsorbitol
Tetraacetate.[1]

Visualization: Synthetic Pathway

Grignard Addition BF3-OEt2 Et3SiH Reduction
Glucono-1,5-lactone Ph-CH2-CH2-MgBr} Hemiketal Intermediate Lewis Acid Activation G [ + Acetylation Phenethylsorbitol
(Benzylated) (C1-OH, C1-Phenethyl) Tetraacetate

Click to download full resolution via product page

Figure 1: Synthetic route from gluconolactone to phenethylsorbitol tetraacetate via
oxocarbenium reduction.[1]
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Applications & Pharmacological Relevance[1][2]
A. SGLT2 Inhibitor Homology

Phenethylsorbitol tetraacetate is a structural homologue to the gliflozin class of drugs (e.qg.,
Dapagliflozin, Canagliflozin).[1]

e Mechanism: SGLT2 inhibitors block glucose reabsorption in the kidney.[1] They require a
glucose moiety (to bind the SGLT2 active site) linked to a lipophilic aglycone (usually an aryl

group).[1]

» Role of Phenethylsorbitol: While commercial gliflozins typically use a benzyl or biphenyl
linkage, the phenethyl linker provides a specific probe for the "Aglycone Binding Pocket"
depth.[1]

o Research Insight: The two-carbon spacer (phenethyl) increases flexibility compared to the
rigid benzyl linker.[1] This molecule is used in Structure-Activity Relationship (SAR) studies
to determine the optimal distance between the sugar ring and the distal aromatic ring for
maximum binding affinity.[1]

B. Metabolic Stability (C-Glycoside Advantage)

Unlike O-glycosides, which are rapidly degraded by intestinal glucosidases, the C-glycosidic
bond in phenethylsorbitol tetraacetate renders it hydrolytically inert.[1]

« Ultility: It serves as a robust internal standard in metabolic assays or as a scaffold for
designing oral drugs that must survive the Gl tract intact.[1]

Visualization: Structural Homology (SGLT2 Class)

SAR Variable: Linker Length
(1 Carbon vs. 2 Carbons)
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Figure 2: SAR comparison showing the linker length difference between standard SGLT2

inhibitors and the phenethyl analogue.[1]

Analytical Profile & Quality Control

To validate the synthesis of CAS 114421-40-8, the following analytical signatures must be

confirmed.

Method

Expected Signature

1H NMR (CDCls)

0 7.1-7.3: Multiplet (5H, aromatic ring).06 1.9-2.1.:
Four singlets (12H, Acetyl-CH3s).5 1.6-1.9:
Multiplets for the phenethyl CH2-CHz2 linker.d
3.5-5.2: Skeletal protons of the pyranose ring

(distinct chemical shifts due to acetylation).[1]

13C NMR

C1 Anomeric: Shifted upfield (~70-78 ppm)
compared to O-glycosides (~90-100 ppm) due
to the C-C bond.Carbonyls: ~170 ppm (Acetate
C=0).[1]

Mass Spectrometry

[M+Na]*: Expect peak at ~513
m/z.Fragmentation: Loss of acetic acid units (M-
60) is common in ESI/EL[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. Buy Sominone (EVT-1445940) | 98569-64-3 [evitachem.com]
e 2. Buy Sominone (EVT-1445940) | 98569-64-3 [evitachem.com]
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» To cite this document: BenchChem. [Technical Monograph: Phenethylsorbitol Tetraacetate].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b568646/docs#technical-monograph-
phenethylsorbitol-tetraacetate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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